N'-[1-(2-hydroxyphenyl)propylidene]-2-naphthalenesulfonohydrazide

• IUPAC Name: N-[(Z)-1-(2-hydroxyphenyl)propylideneamino]naphthalene-2-sulfonamide
• InChI: InChI=1S/C19H18N2O3S/c1-2-18(17-9-5-6-10-19(17)22)20-21-25(23,24)16-12-11-14-7-3-4-8-15(14)13-16/h3-13,21-22H,2H2,1H3/b20-18-
• InChI Key: SXIYJDHISJMRNB-ZZEZOPTASA-N
• Canonical SMILES: CCC(=NNS(=O)(=O)C1=CC2=CC=CC=C2C=C1)C3=CC=CC=C3O
• Isomeric SMILES: CC/C(=N/NS(=O)(=O)C1=CC2=CC=CC=C2C=C1)/C3=CC=CC=C3O
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

N'-[1-(2-hydroxyphenyl)propylidene]-2-naphthalenesulfonohydrazide, also known as HNNS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

N'-[1-(2-hydroxyphenyl)propylidene]-2-naphthalenesulfonohydrazide has been widely studied for its potential applications in various fields of scientific research. It has been found to exhibit antimicrobial, antitumor, and anti-inflammatory activities, making it a potential candidate for the development of new drugs and therapeutic agents.

Mechanism of Action

The mechanism of action of N'-[1-(2-hydroxyphenyl)propylidene]-2-naphthalenesulfonohydrazide is not fully understood. However, it has been suggested that it may exert its biological effects through the inhibition of certain enzymes and signaling pathways in cells, leading to the modulation of various cellular processes.
Biochemical and Physiological Effects:
N'-[1-(2-hydroxyphenyl)propylidene]-2-naphthalenesulfonohydrazide has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been found to inhibit the growth of certain bacterial and fungal strains, as well as to induce apoptosis in cancer cells. Additionally, it has been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

N'-[1-(2-hydroxyphenyl)propylidene]-2-naphthalenesulfonohydrazide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high degree of purity. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on N'-[1-(2-hydroxyphenyl)propylidene]-2-naphthalenesulfonohydrazide. One area of interest is the development of new drugs and therapeutic agents based on its antimicrobial, antitumor, and anti-inflammatory activities. Additionally, further studies are needed to elucidate its mechanism of action and to determine its potential toxicity and safety in vivo. Other potential areas of research include the development of new synthetic methods for N'-[1-(2-hydroxyphenyl)propylidene]-2-naphthalenesulfonohydrazide and the exploration of its potential applications in other fields, such as materials science and catalysis.
Conclusion:
In conclusion, N'-[1-(2-hydroxyphenyl)propylidene]-2-naphthalenesulfonohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It exhibits antimicrobial, antitumor, and anti-inflammatory activities, making it a potential candidate for the development of new drugs and therapeutic agents. Further research is needed to fully understand its mechanism of action and to determine its potential toxicity and safety in vivo.

Synthesis Methods

N'-[1-(2-hydroxyphenyl)propylidene]-2-naphthalenesulfonohydrazide can be synthesized through the reaction of 2-naphthalenesulfonyl chloride with 2-hydroxybenzaldehyde in the presence of hydrazine hydrate. The resulting product is a yellowish powder that is soluble in organic solvents.